Cas no 1467-37-4 (Butanedioic acid,2-methyl-3-(phenylmethylene)-)

• Product Name: Butanedioic acid,2-methyl-3-(phenylmethylene)-
• CAS No: 1467-37-4
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 152178
• PubChem ID: 5354440
• Update Time: 2025-04-19

Butanedioic acid,2-methyl-3-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-methyl-3-(phenylmethylene)-
• (2E)-2-benzylidene-3-methylbutanedioic acid
• NSC-10143
• DTXSID60417796
• NSC10143
• 1467-37-4

• Inchi： 1S/C12H12O4/c1-8(11(13)14)10(12(15)16)7-9-5-3-2-4-6-9/h2-8H,1H3,(H,13,14)(H,15,16)/b10-7+
• InChI Key： JWJQNWSYPNFNCX-JXMROGBWSA-N
• SMILES： OC(C(C)/C(/C(=O)O)=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 220.074
• Monoisotopic Mass: 220.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.3
• Boiling Point: 418.6°Cat760mmHg
• Flash Point: 221.1°C
• Refractive Index: 1.613
• PSA: 74.60000
• LogP: 1.87530